Cas no 62004-22-2 (2-Butenamide, 2-cyano-3-hydroxy-N-(4-methoxyphenyl)-)

2-Butenamide, 2-cyano-3-hydroxy-N-(4-methoxyphenyl)- structure
62004-22-2 structure
Product name:2-Butenamide, 2-cyano-3-hydroxy-N-(4-methoxyphenyl)-
CAS No:62004-22-2
MF:C12H12N2O3
MW:232.235282897949
CID:460897
PubChem ID:71390703

2-Butenamide, 2-cyano-3-hydroxy-N-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Butenamide, 2-cyano-3-hydroxy-N-(4-methoxyphenyl)-
    • 2-cyano-3-hydroxy-N-(4-methoxyphenyl)but-2-enamide
    • 62004-22-2
    • DTXSID80812603
    • Inchi: InChI=1S/C12H12N2O3/c1-8(15)11(7-13)12(16)14-9-3-5-10(17-2)6-4-9/h3-6,15H,1-2H3,(H,14,16)
    • InChI Key: PWANZULPQYDNGV-UHFFFAOYSA-N
    • SMILES: CC(=C(C#N)C(=O)NC1=CC=C(C=C1)OC)O

Computed Properties

  • Exact Mass: 232.08486
  • Monoisotopic Mass: 232.08479225g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 359
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 2.4
  • Topological Polar Surface Area: 82.4Ų

Experimental Properties

  • PSA: 82.35

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